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Succinonitrile d4 handling and safety protocols

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Succinonitrile-d4

CAS No.: 23923-29-7

Cat. No.: S1938142

Physical and Chemical Properties

The table below summarizes the key physical properties of Succinonitrile, which are expected to be very

similar to those of Succinonitrile-d4 [1] [2] [3].

Property Value

Molecular Formula C4H4N5 (C4DyN,, for -d4) [4] [3]

Molecular Weight 80.09 g/mol (84.11 g/mol for -d4) [4] [3]

Appearance Colorless to light brown crystals or waxy solid [1] [2] [5]
Melting Point 49 - 56 °C (for -d4) / 50 - 54 °C [1] [2] [3]

Boiling Point 268.5 + 13.0 °C at 760 mmHg [3] [5]

Flash Point 113 - 141 °C (closed cup) [2] [3] [5]

Water Solubility Slightly soluble (50-100 mg/mL at 21°C) [3] [5]
Density ~1.0 g/cm? [3]

Vapor Density 2.1 (Heavier than air) [5]
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Hazards Identification

Succinonitrile is highly toxic and poses several health risks. The table below outlines its hazard classification

[1][2] [3].

Hazard Aspect Classification

GHS Signal Word Warning [1] [3]

| GHS Hazard Statements | H302: Harmful if swallowed H315: Causes skin irritation H319: Causes serious
eye irritation H335: May cause respiratory irritation [1] [3] | | Target Organs | Eyes, skin, respiratory

system, central nervous system, cardiovascular system [5] |

Symptoms of Exposure: Exposure can cause irritation to the eyes, skin, and respiratory system. Systemic
effects may include headache, dizziness, weakness, confusion, convulsions, blurred vision, difficulty

breathing, abdominal pain, nausea, and vomiting [5].

Safe Handling Procedures

The following diagram illustrates the key steps for safely handling Succinonitrile-d4 in the laboratory:
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@onﬂrﬂe-@ Handling Proto)’

:

1. Engineering Controls

Use a fume hood or
ensure adequate ventilation

l

[2. Personal Protective Equipment (PPED

Wear appropriate PPE:
* Protective gloves
* Eye protection (goggles)
* Lab coat

[3. Handling Precautions]

* Avoid contact with skin and eyes
* Do not breathe dust
* Use non-sparking tools

l 4. Storage l

» Store in a refrigerator T
d

 Keep container tightly close
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5. Spill Response

» Dampen solid spill with alcohol
» Transfer to container
* Seal in vapor-tight bag

Click to download full resolution via product page

Reactivity and Incompatibilities: Succinonitrile is incompatible with strong acids, strong bases, and
strong oxidizing agents (e.g., peroxides). It can react violently with strong oxidizing acids and is hydrolyzed

exothermically in both aqueous acid and base to give carboxylic acids [5].

First Aid and Emergency Measures

If exposure occurs, take the following measures and seek immediate medical attention [5]:

¢ Inhalation: Move person to fresh air. If breathing is difficult, administer oxygen. If not breathing, give

artificial respiration.
e Skin Contact: Immediately remove contaminated clothing and flush affected skin with plenty of water

and soap.
e Eye Contact: Immediately flush eyes with copious amounts of water or normal saline for at least 20-

30 minutes. Hold eyelids apart to ensure complete irrigation.
¢ Ingestion: Do NOT induce vomiting. If the victim is conscious, give 1-2 glasses of water to dilute.

Never give anything by mouth to an unconscious person.

Frequently Asked Questions (FAQSs)

Q1: What is the main difference between Succinonitrile and Succinonitrile-d4? Succinonitrile-d4 is the
isotopically labeled form where the four hydrogen atoms are replaced by deuterium (a heavier isotope of
hydrogen) [4]. This makes it useful as an internal standard in analytical techniques like mass spectrometry

but does not significantly alter its fundamental chemical reactivity or toxicity.
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Q2: How should I store this chemical? It is recommended to store Succinonitrile-d4 in a refrigerator to

maintain its stability [1] [5]. The container should always be kept tightly closed.

Q3: What is the proper way to clean up a spill? For small spills, dampen the solid material with isopropyl
alcohol (IPA) to suppress dust. Carefully transfer the dampened material to a suitable, labeled container.
Wipe the area with absorbent paper dampened with IPA and seal all contaminated materials (including
gloves) in a vapor-tight plastic bag for disposal. Solvent-wash all contaminated surfaces with IPA, followed

by washing with a strong soap and water solution [5].

Critical Information Note

The search results provide detailed safety information for Succinonitrile (CAS 110-61-2), which is directly

applicable to the deuterated form. However, to ensure absolute accuracy in your laboratory, you must:

e Consult the Safety Data Sheet (SDS): Always obtain and follow the most recent SDS for the specific
batch of Succinonitrile-d4 (CAS 23923-29-7) that you have purchased from your supplier (e.g.,
Sigma-Aldrich, Merck) [1] [2] [6].

¢ Follow Institutional Protocols: Adhere to all safety rules and standard operating procedures
established by your organization.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Succinonitrile d4 handling and safety protocols]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1938142#succinonitrile-d4-

handling-and-safety-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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